Cas no 54145-05-0 (2(3H)-Furanone, dihydro-4-methyl-3-(phenylthio)-)

• Product name: 2(3H)-Furanone, dihydro-4-methyl-3-(phenylthio)-
• CAS No: 54145-05-0
• MF: C₁₁H₁₂O₂S
• MW: 208.276782035828
• CID: 355336
• PubChem ID: 12327408

2(3H)-Furanone, dihydro-4-methyl-3-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone, dihydro-4-methyl-3-(phenylthio)-
• 4-methyl-3-phenylsulfanyloxolan-2-one
• 4-Methyl-3-(phenylsulfanyl)oxolan-2-one
• 54145-05-0
• DTXSID10489847

• Inchi： InChI=1S/C11H12O2S/c1-8-7-13-11(12)10(8)14-9-5-3-2-4-6-9/h2-6,8,10H,7H2,1H3
• InChI Key： XDGDTUMQGYHDBK-UHFFFAOYSA-N
• SMILES： CC1COC(=O)C1SC1C=CC=CC=1

Computed Properties

• Exact Mass: 208.05586
• Monoisotopic Mass: 208.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6Ų
• XLogP3: 3

Experimental Properties

• PSA: 26.3